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Introduction

Phosphatidylinositol 5-phosphate 4-kinases (PI5P4Ks) are a family of lipid kinases that play a
crucial role in cellular signaling, metabolism, and stress responses.[1] Dysregulation of PISP4K
activity has been implicated in various diseases, including cancer, making them an attractive
target for therapeutic intervention.[2][3] PI5P4Ks-IN-2, also known as compound 40, is a
selective inhibitor of the PI5SP4K gamma (PI15P4Ky) isoform.[4][5] This document provides a
summary of the available data on PI5P4Ks-IN-2 and outlines generalized protocols for its
potential application in mouse models of cancer, based on existing knowledge of PI5SP4K
inhibition.

Note: There are currently no publicly available studies detailing the use of PI5SP4Ks-IN-2 in in
vivo mouse models of cancer. The following application notes and protocols are based on the
in vitro characterization of PISP4Ks-IN-2 and general methodologies for testing small molecule
inhibitors in preclinical cancer models.

PI5P4Ks-IN-2: In Vitro Activity and Selectivity
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PI5P4Ks-IN-2 has been characterized as a potent and selective inhibitor of PI5SP4Ky. The

available in vitro data is summarized below.

Parameter PI5P4Ka PI5SP4Kp PI5P4Ky PI5P4Ky+ Reference
pIC50 <4.3 <4.6 6.2 <5.5 [4]15]
Ki (nM) - >30,000 68 - [6]

PI5P4K Signaling in Cancer

PI5P4Ks are involved in multiple signaling pathways that are critical for cancer cell proliferation,
survival, and metabolism. Inhibition of PI5SP4K can impact these pathways, leading to anti-

tumor effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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